Cas no 1378814-93-7 (1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one
• CAS No: 1378814-93-7
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 6176015
• PubChem ID: 112692721
• Update Time: 2025-06-28

1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one
• EN300-1932736
• 1378814-93-7
• 1-(2,3-Dihydro-benzofuran-5-yl)-2,2-difluoro-ethanone

• Inchi： 1S/C10H8F2O2/c11-10(12)9(13)7-1-2-8-6(5-7)3-4-14-8/h1-2,5,10H,3-4H2
• InChI Key： CKUGLLFNLLXVHA-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2=C(C=1)CCO2)=O)F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one

Introduction to 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one (CAS No. 1378814-93-7)

1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one, identified by the CAS number 1378814-93-7, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a benzofuran core fused with a difluoroethyl group, which endows it with unique electronic and steric properties. The benzofuran moiety is well-known for its biological relevance, often serving as a scaffold in natural products and pharmacologically active agents. In contrast, the introduction of fluorine atoms into the molecular structure introduces additional conformational rigidity and potential metabolic stability, making this compound a promising candidate for further exploration in drug discovery.

The structural features of 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one make it an attractive building block for the synthesis of novel therapeutic agents. The benzofuran ring system is frequently encountered in bioactive molecules due to its ability to engage in hydrogen bonding interactions and its role as a privileged scaffold in medicinal chemistry. Specifically, the 5-position of the benzofuran ring provides a versatile site for functionalization, allowing for the introduction of diverse substituents that can modulate biological activity. The presence of the difluoroethyl group further enhances the compound's potential by introducing fluorine atoms, which are known to influence both pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. The electronic distribution within the 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one molecule can be fine-tuned through strategic modifications, which may lead to enhanced binding affinity to target proteins or enzymes. For instance, density functional theory (DFT) studies have shown that the electron-withdrawing nature of the difluoroethyl group can significantly influence the reactivity and binding modes of this compound when interacting with biological targets.

The synthesis of 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one involves multi-step organic transformations that highlight the synthetic versatility of benzofuran derivatives. Key synthetic strategies include Friedel-Crafts acylation followed by reduction and subsequent fluorination reactions. These steps not only showcase modern synthetic methodologies but also demonstrate the importance of protecting group strategies in complex molecule construction. The successful synthesis of this compound underscores its potential as a key intermediate in the development of novel pharmaceuticals.

In the realm of medicinal chemistry, analogues of 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one have been explored for their potential therapeutic applications. For example, derivatives bearing similar structural motifs have shown promise in inhibiting enzymes involved in inflammatory pathways. The difluoroethyl group has been particularly noted for its ability to improve metabolic stability while maintaining high bioavailability. This has led to increased interest in fluorinated compounds as next-generation drug candidates.

Moreover, recent studies have highlighted the role of benzofuran derivatives in modulating neurological disorders. The benzofuran scaffold is known to interact with various neurotransmitter receptors and ion channels, making it a valuable tool for developing treatments against conditions such as epilepsy and neurodegenerative diseases. The addition of fluorine atoms can further enhance these interactions by altering electronic properties and improving receptor binding affinity.

The pharmacokinetic profile of 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one is another area of active investigation. Fluorinated compounds are often engineered to exhibit improved half-lives and reduced clearance rates upon administration. This property is particularly desirable for drugs that require prolonged therapeutic effects or infrequent dosing regimens. Preclinical studies have begun to explore these pharmacokinetic advantages using animal models, providing valuable insights into the potential clinical utility of this compound.

From a computational biology perspective, virtual screening techniques have been employed to identify potential binding partners for 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one. These approaches leverage large databases of protein structures and ligand interactions to predict how this compound might interact with biological targets at an atomic level. Such computational studies are crucial for guiding experimental efforts and optimizing lead compounds before they enter more costly phases of drug development.

The versatility of benzofuran derivatives as pharmacophores is further exemplified by their incorporation into heterocyclic frameworks that mimic natural product scaffolds. Many bioactive molecules isolated from plants and microorganisms feature benzofuran-like structures, suggesting that they may have evolved through similar biosynthetic pathways. By synthesizing analogues such as 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluoroethan-1-one, chemists can explore new chemical space while drawing inspiration from nature's own drug discovery processes.

In conclusion, 1-(2,3-dihydro - 1 - benzofuran - 5 - yl ) - 2 , 2 - difluoroethan - 1 - one ( CAS No . 13788 14 - 93 - 7 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic methodologies and computational biology , position it as a valuable candidate for further exploration . As research continues to uncover new applications for benzofuran derivatives , compounds like this one are likely to play an increasingly important role in developing innovative therapies across various therapeutic areas .